Cas no 2172383-50-3 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid
• CAS No: 2172383-50-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6448284
• PubChem ID: 165544970
• Update Time: 2025-10-29

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid
• 2172383-50-3
• EN300-1516823
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]cyclohexyl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-29(27(17-25(31)32)14-7-2-8-15-27)24(30)13-16-28-26(33)34-18-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,23H,2,7-8,13-18H2,1H3,(H,28,33)(H,31,32)
• InChI Key： GOKSOLDSLJRUNN-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCCC1)N(C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid

Research Briefing on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid (CAS: 2172383-50-3)

In recent years, the compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid (CAS: 2172383-50-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexyl acetic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthetic pathways and optimization of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route that minimizes side reactions and improves purity. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques to achieve a scalable production process. The compound's stability under various pH conditions and its compatibility with common coupling reagents were also highlighted, making it a promising candidate for further development.

In addition to its synthetic utility, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that it may interact with specific protein targets involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings open new avenues for the development of anti-inflammatory agents.

The pharmacokinetic properties of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid have also been a subject of investigation. A recent pharmacokinetic profiling study in rodents revealed favorable absorption and distribution characteristics, with a half-life suitable for therapeutic applications. However, further optimization is needed to address its metabolic stability and potential toxicity, as indicated by in vivo toxicity screening assays.

Looking ahead, the potential applications of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid extend beyond its current uses. Researchers are exploring its incorporation into drug delivery systems, such as nanoparticle conjugates, to enhance targeting and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclohexyl}acetic acid (CAS: 2172383-50-3) represents a promising compound with diverse applications in chemical biology and drug development. Continued research into its synthesis, biological activity, and pharmacokinetics will be essential to fully realize its potential. This brief highlights the latest advancements and underscores the importance of interdisciplinary collaboration in advancing this field.